Cas no 213617-52-8 (2-Propenal,3-(3-fluorophenyl)-,(2Z)-(9CI))

• Product Name: 2-Propenal,3-(3-fluorophenyl)-,(2Z)-(9CI)
• CAS No: 213617-52-8
• MF: C₉H₇FO
• MW: 150.149686098099
• CID: 242718
• Update Time: 2023-03-30

2-Propenal,3-(3-fluorophenyl)-,(2Z)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-(3-fluorophenyl)-, (2Z)-
• 2-Propenal,3-(3-fluorophenyl)-,(2Z)-(9CI)
• 2-Propenal, 3-(3-fluorophenyl)-, (2Z)-

• Inchi： 1S/C9H7FO/c10-9-5-1-3-8(7-9)4-2-6-11/h1-7H/b4-2-
• InChI Key： DWPBUTPTXDAJJX-RQOWECAXSA-N
• SMILES： C(=O)/C=C\C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 150.048
• Monoisotopic Mass: 150.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 17.1A^2